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Compound of Interest

Compound Name: 2-Bromoanthracene

Cat. No.: B1280076 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromoanthracene

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical safety and handling is paramount. This guide provides a detailed

overview of the safety data and handling precautions for 2-Bromoanthracene (CAS No. 7321-

27-9), a compound frequently utilized in organic electronics and as a building block in

pharmaceutical synthesis.[1]

Chemical and Physical Properties
2-Bromoanthracene is a brominated polycyclic aromatic hydrocarbon.[1] It typically appears

as a pale yellow to brown solid in powder or crystal form.[1][2] A summary of its key physical

and chemical properties is presented below.
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Property Value

Molecular Formula C₁₄H₉Br[1][3][4]

Molecular Weight 257.13 g/mol [1][4][5]

Melting Point 220 °C[1][2][3][4]

Boiling Point ~389.7 °C at 760 mmHg[1][3][4][5]

Flash Point ~190.3 °C[3][4][5]

Density ~1.48 g/cm³[3][4][5]

Solubility

Slightly soluble in Chloroform, Sparingly soluble

in DMSO, Very slightly soluble in Methanol.[1][3]

[4]

Vapor Pressure 0 mmHg at 25°C[3][4]

Appearance Pale Yellow to Yellow Green to Brown Solid[1][2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Bromoanthracene is classified as a hazardous substance.[2][6] The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[2][7]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2[2][6][8][9]
H315: Causes skin irritation[2]

[6]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A[2][6][8][10]

H319: Causes serious eye

irritation[2][6]

Specific target organ toxicity —

Single exposure
Category 3[2][6][9]

H335: May cause respiratory

irritation[2][6]

Acute toxicity, oral
Category 4 (Reported by some

sources)
H302: Harmful if swallowed[6]
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GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2][6][8][10]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when working with 2-Bromoanthracene to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[7][8][11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.
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PPE Type Specification

Eye Protection

Wear chemical safety goggles or glasses with

side shields that are tested and approved under

government standards such as EN166 (EU) or

NIOSH (US).[2][12]

Hand Protection

Handle with appropriate chemical-resistant

gloves (e.g., nitrile). Gloves must be inspected

before use and removed using the proper

technique to avoid skin contact.[2][13]

Body Protection
Wear a lab coat or other protective clothing to

prevent skin exposure.[7][13]

Respiratory Protection

If engineering controls are insufficient or a risk

assessment indicates the need, use a

NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate

particulate filter (e.g., N99 or P2).[2][7]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[8][11]

Avoid breathing dust.[7]

Do not ingest the chemical.

Wash hands and any exposed skin thoroughly after handling, before breaks, and at the end

of the workday.[2][7][8]

Keep the substance away from food and drink.[2]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed and sealed in a dry environment.[4][7]
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Store away from incompatible materials, such as strong oxidizing agents.[7]

Fig. 1: Laboratory Handling Workflow for Hazardous Solids
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Caption: Fig. 1: Laboratory Handling Workflow for Hazardous Solids

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If feeling unwell, seek

medical advice/attention.[2][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention.

Remove contaminated clothing and wash it

before reuse.[2][7][8][10]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2][7][8]

[10]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Get medical attention if symptoms

occur.[2][7][10]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation and keep unprotected personnel away. Avoid dust formation.[7][10]

Environmental Precautions: Prevent the product from entering drains or the environment.[2]

[7]
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Containment and Cleanup: Sweep up the spilled substance while avoiding dust generation. A

vacuum equipped with a HEPA filter is preferable where practical. Place the material into a

suitable, labeled container for disposal.[2][7][10] Dispose of the waste in accordance with

local, state, or national legislation.[2]

Fig. 2: Chemical Spill Response Workflow
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Click to download full resolution via product page

Caption: Fig. 2: Chemical Spill Response Workflow

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including carbon oxides and hydrogen bromide.[2][7][10]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[2][7][10]

Toxicological and Ecological Information
Toxicology: The toxicological properties of 2-Bromoanthracene have not been fully

investigated.[7] However, available data indicates it causes skin, eye, and respiratory

irritation.[2][7] Some research suggests it may have antitumor properties and the ability to

induce DNA damage.[1]

Ecotoxicity: Ecotoxicological data is largely unavailable. It is advised to avoid release into the

environment.[2][7]

Persistence and Degradability: This substance is not considered to be persistent,

bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).[2]
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Fig. 3: Hazard Management Logic
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Caption: Fig. 3: Hazard Management Logic

This guide is intended to provide a comprehensive overview for the safe handling of 2-
Bromoanthracene. Users should always consult the most current Safety Data Sheet (SDS)

provided by their supplier before use and adhere to all institutional and regulatory safety

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1280076?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-2-bromoanthracene-comprehensive-overview-and-applications
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.chembk.com/en/chem/2-Bromoanthracene
https://www.lookchem.com/casno7321-27-9.html
https://www.chemsrc.com/en/cas/7321-27-9_515492.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoanthracene
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2616_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06733~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2017:16:05~~9-Bromoanthracene~~
https://aksci.com/sds/R493_SDS.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-1977JGHEEN.pdf
https://www.coloradocollege.edu/academics/dept/chemistry/docs/safety-files/Organic%20Chemistry%20Laboratory%20Regulations%2030-Aug-2016.pdf
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://www.benchchem.com/product/b1280076#2-bromoanthracene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1280076#2-bromoanthracene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1280076#2-bromoanthracene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1280076#2-bromoanthracene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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